Cas no 3705-21-3 (5-Hydroxy-1H-indole-3-carboxylic acid)

• Product Name: 5-Hydroxy-1H-indole-3-carboxylic acid
• CAS No: 3705-21-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD07776722
• CID: 296357
• PubChem ID: 583946
• Update Time: 2025-04-19

5-Hydroxy-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5-hydroxy-
• 5-hydroxy- 1H-Indole-3-carboxylic acid
• 5-hydroxyindole-3-carboxylic acid
• 5-Hydroxy-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 5-hydroxy-
• RVWZUOPFHTYIEO-UHFFFAOYSA-N
• Indole-3-carboxylic acid, 5-hydroxy-
• FCH856828
• AK395231
• 5-Hydroxy-1H-indole-3-carboxylic acid #
• AX8104245
• 5-HYDROXYINDOLE-3-CARBOXYLICACID
• O11444
• CS-0097814
• EN300-1275531
• AKOS006286133
• DTXSID90342709
• DS-13526
• AMY7409
• FT-0692740
• 3705-21-3
• MFCD07776722
• SCHEMBL1081795
• DB-069483

• MDL： MFCD07776722
• Inchi： 1S/C9H7NO3/c11-5-1-2-8-6(3-5)7(4-10-8)9(12)13/h1-4,10-11H,(H,12,13)
• InChI Key： RVWZUOPFHTYIEO-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.3

Experimental Properties

• Density: 1.57
• Boiling Point: 511.4°Cat760mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.78
• PSA: 73.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives